Cas no 2137616-71-6 (4-Benzofurancarboxylic acid, 7-chloro-2,3-dihydro-)

• Product Name: 4-Benzofurancarboxylic acid, 7-chloro-2,3-dihydro-
• CAS No: 2137616-71-6
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• CID: 5297922
• Update Time: 2025-07-14

4-Benzofurancarboxylic acid, 7-chloro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4-Benzofurancarboxylic acid, 7-chloro-2,3-dihydro-

• Inchi： 1S/C9H7ClO3/c10-7-2-1-6(9(11)12)5-3-4-13-8(5)7/h1-2H,3-4H2,(H,11,12)
• InChI Key： AQHQGYSMKJMNHB-UHFFFAOYSA-N
• SMILES： O1C2=C(Cl)C=CC(C(O)=O)=C2CC1

Additional information on 4-Benzofurancarboxylic acid, 7-chloro-2,3-dihydro-

Exploring the Properties and Applications of 4-Benzofurancarboxylic acid, 7-chloro-2,3-dihydro- (CAS No. 2137616-71-6)

In the realm of organic chemistry and pharmaceutical research, 4-Benzofurancarboxylic acid, 7-chloro-2,3-dihydro- (CAS No. 2137616-71-6) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its benzofuran core and chloro substitution, is a subject of interest for researchers exploring novel bioactive molecules. The presence of the carboxylic acid functional group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

The 7-chloro-2,3-dihydro modification in the benzofuran scaffold is particularly noteworthy, as it influences the compound's electronic properties and binding affinity. Researchers are actively investigating its role in the development of small-molecule therapeutics, especially in areas such as anti-inflammatory agents and central nervous system (CNS) modulators. Recent studies have highlighted its potential in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine solutions.

From a synthetic perspective, 4-Benzofurancarboxylic acid, 7-chloro-2,3-dihydro- serves as a valuable building block for constructing more complex heterocyclic systems. Its carboxylic acid group allows for straightforward derivatization, enabling the creation of amides, esters, and other derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, a hot topic in drug discovery. Chemists often leverage such intermediates to optimize pharmacokinetic properties like solubility and bioavailability.

Environmental and green chemistry considerations are also shaping the discourse around this compound. With increasing emphasis on sustainable synthesis, researchers are exploring eco-friendly routes to produce 4-Benzofurancarboxylic acid derivatives. Techniques such as catalysis and microwave-assisted reactions are being tested to reduce waste and energy consumption, addressing the broader industry shift toward green pharmaceuticals.

Analytical characterization of CAS No. 2137616-71-6 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. The rise of AI-driven drug discovery has further amplified interest in such molecules, as computational models can predict their interactions with biological targets more efficiently.

In material science, the benzofuran moiety of this compound has shown promise in organic electronics. Its conjugated system and chloro substituent contribute to unique optoelectronic properties, making it a candidate for OLED materials or sensors. This interdisciplinary potential aligns with the trend toward multifunctional materials in high-tech industries.

As regulatory landscapes evolve, compliance with REACH and other chemical safety frameworks remains critical for 4-Benzofurancarboxylic acid, 7-chloro-2,3-dihydro-. Manufacturers and researchers must document its toxicological profile and environmental fate, topics frequently searched in chemical compliance databases. Transparent data sharing supports the compound's safe use across academia and industry.

The future of CAS No. 2137616-71-6 lies in its adaptability. Whether as a pharmaceutical intermediate, a material science component, or a tool for mechanistic studies, its value stems from the intersection of chemistry and innovation. Ongoing research will likely uncover new applications, particularly in emerging fields like bioconjugation or targeted drug delivery, where its functional groups offer strategic advantages.